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Compound of Interest

Compound Name:
Ethyl 5-chloro-4,6-

dihydroxynicotinate

Cat. No.: B189554 Get Quote

In-depth Technical Guide: Ethyl 5-chloro-4,6-
dihydroxynicotinate
To our valued researchers, scientists, and drug development professionals,

This document serves as a technical overview of the chemical compound Ethyl 5-chloro-4,6-
dihydroxynicotinate. Our comprehensive search of available scientific literature and chemical

databases has revealed limited publicly accessible data for this specific molecule. This guide

presents the currently available information and highlights areas where further research is

required.

Chemical Identity and Structure
Ethyl 5-chloro-4,6-dihydroxynicotinate is a heterocyclic organic compound. The foundational

structure and key identifiers are summarized below.

Chemical Structure:

While a 2D structure can be readily drawn from its IUPAC name, experimentally determined

crystallographic data to confirm bond angles and lengths are not currently available in public

databases.

Table 1: Chemical Identifiers
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Identifier Value Source

IUPAC Name
Ethyl 5-chloro-4,6-

dihydroxynicotinate
N/A

CAS Number 846541-71-7 N/A

Molecular Formula C₈H₈ClNO₄ N/A

Synonyms

5-Chloro-4,6-

dihydroxypyridine-3-carboxylic

acid ethyl ester

N/A

Physicochemical Properties
Quantitative physicochemical properties such as melting point, boiling point, solubility, and pKa

for Ethyl 5-chloro-4,6-dihydroxynicotinate are not well-documented in publicly available

literature. This information is crucial for understanding the compound's behavior in various

experimental and physiological settings.

Table 2: Physicochemical Properties

Property Value Source

Molecular Weight 217.61 g/mol Calculated

Appearance Not Reported N/A

Melting Point Not Reported N/A

Boiling Point Not Reported N/A

Solubility Not Reported N/A

pKa Not Reported N/A

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis and purification of Ethyl 5-chloro-4,6-
dihydroxynicotinate are not described in the surveyed literature. While general synthetic
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routes for similar substituted nicotinic acid esters may exist, a specific and validated protocol

for this compound is not available.

Furthermore, characterization data, which is essential for confirming the identity and purity of a

synthesized compound, is absent. This includes:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): No spectral data or peak

assignments have been published.

Mass Spectrometry (MS): While the exact mass can be calculated, no experimental mass

spectra are available to confirm the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: No data is available to identify characteristic functional groups.

High-Performance Liquid Chromatography (HPLC): No established methods for purity

assessment are documented.

Biological Activity and Signaling Pathways
There is currently no published research detailing the biological activity of Ethyl 5-chloro-4,6-
dihydroxynicotinate. Consequently, information regarding its mechanism of action, potential

therapeutic targets, and involvement in any signaling pathways is unknown. In the absence of

such data, the creation of diagrams for signaling pathways or experimental workflows is not

possible.

Future Research and Conclusion
The lack of comprehensive data for Ethyl 5-chloro-4,6-dihydroxynicotinate presents an

opportunity for original research. The synthesis, full physicochemical characterization, and

biological evaluation of this compound are necessary to understand its potential applications.

Logical Relationship for Future Research:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b189554?utm_src=pdf-body
https://www.benchchem.com/product/b189554?utm_src=pdf-body
https://www.benchchem.com/product/b189554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Synthesis and Characterization Biological Evaluation

Synthesis Protocol Development Purification MethodologyCrude Product Spectroscopic & Chromatographic AnalysisPurified Compound Initial Biological ScreeningCharacterized Compound Target IdentificationIdentified Activity Mechanism of Action StudiesValidated Target

Click to download full resolution via product page

To cite this document: BenchChem. [Ethyl 5-chloro-4,6-dihydroxynicotinate chemical
structure and properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189554#ethyl-5-chloro-4-6-dihydroxynicotinate-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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